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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Acetoxymethoxy-1,3-diacetoxypropane, a key intermediate in the synthesis of

antiviral medications. This document collates available data on its molecular structure,

physicochemical characteristics, and its significant role in pharmaceutical manufacturing. While

detailed experimental protocols are proprietary and not publicly available, this guide presents a

logical workflow for its synthesis based on established chemical principles.

Introduction
2-Acetoxymethoxy-1,3-diacetoxypropane, also known by various synonyms such as 1,3-
Diacetoxy-2-(acetoxymethoxy)propane and Triacetyl Methoxyglycerin, is a complex organic

molecule primarily utilized as a precursor in the industrial production of Ganciclovir.[1]

Ganciclovir is a potent antiviral drug effective against cytomegalovirus (CMV) infections,

particularly in immunocompromised patients.[1] The strategic placement of acetoxy and
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acetoxymethoxy groups in 2-Acetoxymethoxy-1,3-diacetoxypropane makes it a valuable

building block in multi-step organic syntheses.[1][2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Acetoxymethoxy-1,3-

diacetoxypropane is presented in the tables below. These properties are crucial for its handling,

storage, and application in synthetic chemistry.

Table 1: General and Physical Properties
Property Value Reference(s)

Appearance
Colorless liquid; white

crystalline powder
[2][3][4]

Odor Mild, slightly fruity, ester-like [2][3]

Boiling Point 311 °C at 760 mmHg [3][5][6]

Flash Point 134 °C [3][7]

Density 1.177 g/cm³ to 1.2 g/cm³ [3][5]

Refractive Index 1.439 [3][4][5]

Vapor Pressure 0.001 mmHg at 25 °C [3]

Solubility
Soluble in organic solvents,

sparingly soluble in water
[2]

Storage Temperature
Room temperature; 2°C - 8°C,

protect from light
[6]

Table 2: Molecular and Structural Properties
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆O₇ [2][3][8]

Molecular Weight 248.23 g/mol [3][7][8]

IUPAC Name

[3-acetyloxy-2-

(acetyloxymethoxy)propyl]

acetate

[8]

CAS Registry Number 86357-13-3 [2][3][9]

InChI Key
DUOPMEBLLUYTNT-

UHFFFAOYSA-N
[8]

Canonical SMILES
CC(=O)OCC(COC(=O)C)OCO

C(=O)C
[8]

Hydrogen Bond Donor Count 0 [8]

Hydrogen Bond Acceptor

Count
7 [8]

Rotatable Bond Count 10 [8]

Topological Polar Surface Area 88.1 Å² [8]

Monoisotopic Mass 248.08960285 g/mol [8]

Synthesis and Experimental Workflow
While specific, detailed industrial synthesis protocols for 2-Acetoxymethoxy-1,3-

diacetoxypropane are proprietary, the literature suggests a multi-step organic synthesis

process.[2] This typically involves the protection of hydroxyl groups and the introduction of the

acetoxymethoxy moiety. Purification is generally achieved through column chromatography or

recrystallization techniques.[2]

A logical workflow for the synthesis is depicted below. This diagram illustrates the conceptual

steps involved in the preparation of this key intermediate.
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Conceptual Synthesis Workflow for 2-Acetoxymethoxy-1,3-diacetoxypropane

Starting Material
(e.g., Glycerol derivative)

Protection of Hydroxyl Groups

Protecting Agent

Introduction of
Acetoxymethoxy Group

Reagent for
Acetoxymethoxylation

Acetylation of
Remaining Hydroxyl Groups

Acetylating Agent
(e.g., Acetic Anhydride)

Crude Product

Purification
(Column Chromatography / Recrystallization)

2-Acetoxymethoxy-1,3-diacetoxypropane
(Final Product)
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Caption: Conceptual synthesis workflow.

Role in Ganciclovir Synthesis
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The primary application of 2-Acetoxymethoxy-1,3-diacetoxypropane is as a crucial intermediate

in the synthesis of Ganciclovir.[1][10][9] The synthesis involves a condensation reaction of 2-

Acetoxymethoxy-1,3-diacetoxypropane with a protected guanine derivative.[1] The acetoxy

groups in the molecule serve as protecting groups, which are later removed through hydrolysis

to yield the final active pharmaceutical ingredient.[1]

Below is a diagram illustrating the logical relationship of 2-Acetoxymethoxy-1,3-

diacetoxypropane in the Ganciclovir synthesis pathway.

Role of 2-Acetoxymethoxy-1,3-diacetoxypropane in Ganciclovir Synthesis

2-Acetoxymethoxy-1,3-diacetoxypropane

Condensation Reaction

Protected Guanine Derivative

Triacetylganciclovir
(Intermediate)

Hydrolysis
(Deprotection)

Ganciclovir
(Final Product)
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Caption: Ganciclovir synthesis pathway.

Safety and Handling
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While comprehensive toxicological data is limited, available information suggests that 2-

Acetoxymethoxy-1,3-diacetoxypropane has low acute toxicity.[2] However, it is considered

moderately hazardous and can cause skin and eye irritation.[3] Prolonged or repeated

exposure may lead to mild irritation of the eyes, skin, and respiratory tract.[2] Standard

laboratory safety protocols, including the use of personal protective equipment such as gloves

and safety glasses, are recommended when handling this compound.[3] It is incompatible with

strong acids, bases, and oxidizing agents.[2]

Conclusion
2-Acetoxymethoxy-1,3-diacetoxypropane is a vital chemical intermediate with well-defined

physical and chemical properties. Its primary significance lies in its role as a precursor for the

synthesis of the antiviral drug Ganciclovir. This guide provides a consolidated resource for

researchers and professionals in the field of drug development, summarizing the available

technical data for this important compound. Further research into its synthetic methodologies

and potential applications could open new avenues in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 | Benchchem [benchchem.com]

2. Page loading... [guidechem.com]

3. Cas 86357-13-3,1,3-Diacetoxy-2-(acetoxymethoxy)propane | lookchem [lookchem.com]

4. echemi.com [echemi.com]

5. CAS#:86357-13-3 | 2-(Acetoxymethoxy)-1,3-propanediyl diacetate | Chemsrc
[chemsrc.com]

6. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 [sigmaaldrich.com]

7. chemwhat.com [chemwhat.com]

8. 1,3-Diacetoxy-2-(acetoxymethoxy)propan | Drug Information, Uses, Side Effects, Pharma
intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.lookchem.com/casno86357-13-3.html
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.lookchem.com/casno86357-13-3.html
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.benchchem.com/product/b1313018?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1313018
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.lookchem.com/casno86357-13-3.html
https://www.echemi.com/products/pd180521143619-1-3-diacetoxy-2-acetoxymethoxypropane.html
https://www.chemsrc.com/en/cas/86357-13-3_1068311.html
https://www.chemsrc.com/en/cas/86357-13-3_1068311.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9bc0a8c3?context=bbe
https://www.chemwhat.com/13-diacetoxy-2-acetoxymethoxypropane-cas-86357-13-3/
https://www.pharmacompass.com/chemistry-chemical-name/1-3-diacetoxy-2-acetoxymethoxy-propan
https://www.pharmacompass.com/chemistry-chemical-name/1-3-diacetoxy-2-acetoxymethoxy-propan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 [chemicalbook.com]

10. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 | FD32703 [biosynth.com]

To cite this document: BenchChem. [physical and chemical properties of 2-Acetoxymethoxy-
1,3-diacetoxy propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313018#physical-and-chemical-properties-of-2-
acetoxymethoxy-1-3-diacetoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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